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Compound of Interest

Compound Name: Ulacamten

CAS No.: 2830607-59-3

Cat. No.: B15607449
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For Researchers, Scientists, and Drug Development Professionals

Disclaimers: Ulacamten is an investigational product and is not approved by any regulatory

agency. Its safety and effectiveness have not been established. The information presented in

this document is based on publicly available preclinical data and clinical trial protocols. As of

the date of this document, no efficacy or safety data from the Phase 2 AMBER-HFpEF clinical

trial in patients with heart failure with preserved ejection fraction (HFpEF) have been publicly

disclosed.

Executive Summary
Heart failure with preserved ejection fraction (HFpEF) represents a significant and growing

unmet medical need, characterized by diastolic dysfunction and elevated cardiac filling

pressures. A subset of HFpEF patients exhibits a hypercontractile phenotype, suggesting that

targeted inhibition of cardiac myosin could be a viable therapeutic strategy. Ulacamten
(formerly CK-586 or CK-4021586) is a novel, selective, oral, small-molecule cardiac myosin

inhibitor being developed by Cytokinetics for the potential treatment of HFpEF.[1][2] This
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technical guide provides a comprehensive overview of the core mechanism of action,

preclinical data, and the ongoing clinical development of ulacamten for HFpEF.

Core Mechanism of Action
Ulacamten is a cardiac myosin inhibitor that is designed to reduce the hypercontractility

associated with a subset of HFpEF patients.[1] Its mechanism is distinct from other cardiac

myosin inhibitors, such as mavacamten and aficamten. Ulacamten selectively inhibits the

ATPase activity of intact, two-headed cardiac myosin, a process that requires the presence of

the regulatory light chain.[1][3] It does not inhibit the ATPase of subfragment-1 of myosin (S1).

[2] By decreasing the number of active myosin cross-bridges during cardiac contraction,

ulacamten reduces contractile force.[4] Preclinical studies have shown that this reduction in

contractility occurs without affecting calcium transients, suggesting a direct effect on the

sarcomere.[1][3]
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Caption: Mechanism of action of ulacamten on cardiac myosin.

Preclinical Data
In Vitro Studies
Preclinical in vitro studies have characterized the biochemical and cellular effects of

ulacamten.
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Parameter System Result Source

ATPase Activity Cardiac Myofibrillar

EC50: 2.9 µM (partial

inhibitor, ~50% max

inhibition)

[1]

Sarcomere Shortening
Rat Adult Ventricular

Cardiomyocytes

IC50: 3.2 µM (>80%

inhibition at 10 µM)
[1]

Sarcomere Shortening

Human Adult

Ventricular

Cardiomyocytes

IC50: 2.8 µM (>80%

inhibition at 10 µM)
[1]

Calcium Transients Rat Myocytes No effect up to 20 µM [1]

Contractile Function

Engineered Human

Heart Tissues (R403Q

myosin mutation)

Normalized contractile

force and relaxation

time (RT90) at 2 µM

[1]

In Vivo Studies in an Animal Model of HFpEF
Ulacamten has been evaluated in the ZSF1 obese rat model, a recognized animal model for

HFpEF.

Parameter
Treatment
Group

Control Group
(Vehicle)

Result Source

Fractional

Shortening
48.1 ± 2.6% 52.7 ± 2.9%

Reduction in

hypercontractility
[1]

Isovolumic

Relaxation Time
23.3 ± 2.3 ms 27.0 ± 2.2 ms

Improvement in

diastolic function
[1]

Interstitial

Fibrosis
~50% lower -

Reduction in

cardiac fibrosis
[1]

Clinical Development: The AMBER-HFpEF Trial
Ulacamten is currently being investigated in a Phase 2 clinical trial, AMBER-HFpEF

(Assessment of CK-586 in a Multi-Center, Blinded Evaluation of Safety and Tolerability Results
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in HFpEF).[4][5]

Trial Design

Screening Phase

Randomization

12-Week Treatment Period

Ulacamten Arm Placebo Arm

Follow-Up

Patient Screening
(Inclusion/Exclusion Criteria)

Randomization (3:1)

Dose Escalation Cohorts
(150-600 mg daily)

Ulacamten

Placebo Daily

Placebo

Week 6 Echocardiogram
(Assess for Up-titration)

2-Week Follow-Up
Post-Treatment
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Caption: Workflow of the AMBER-HFpEF Phase 2 clinical trial.

Study Type: Phase 2, randomized, placebo-controlled, double-blind, multi-center, dose-

finding clinical trial.[5]

Patient Population: Approximately 60 patients with symptomatic HFpEF.[4][5]

Randomization: Patients are randomized on a 3:1 basis to receive either ulacamten or

placebo.[5]

Dosing: The trial consists of three dose escalation cohorts:[5][6][7]

Cohort 1: 150 mg and 300 mg daily

Cohort 2: 300 mg and 450 mg daily

Cohort 3: 450 mg and 600 mg daily

Treatment Duration: 12 weeks.[5] An echocardiogram at week 6 determines if patients are

up-titrated to a higher dose.[5]

Key Eligibility Criteria
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Inclusion Criteria Exclusion Criteria (Selected)

Males and females ≥ 40 years and ≤ 85 years of

age.[7]

History or evidence of other clinically significant

disorders that would pose a risk to patient

safety.[7]

Diagnosed with HF with NYHA functional class II

or III.[7]

Screening echocardiography with LVEF ≥ 60%.

[7]

Screening NT-proBNP ≥ 300 pg/mL (sinus

rhythm) or ≥ 900 pg/mL (atrial fibrillation/flutter).

[7]

Body mass index < 40 kg/m2 .[7]

Stable doses of background HF therapies.[7]

Study Objectives
Primary Objective: To evaluate the safety and tolerability profile of ulacamten compared to

placebo.[5]

Secondary Objectives:[5]

Assess the effect of ulacamten on LVEF and NT-proBNP.

Determine the pharmacokinetics and pharmacokinetic/pharmacodynamic relationship of

ulacamten.

Exploratory Endpoints: Evaluate the effect of ulacamten on patient function, symptoms, and

other measures of cardiac function.[5]

Experimental Protocols
Preclinical ZSF1 Obese Rat Model of HFpEF

Animal Model: ZSF1 obese rats, which develop characteristics of HFpEF.
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Treatment: 16 weeks of treatment with ulacamten (CK-586).[1]

Assessments:[1]

Echocardiography: To measure fractional shortening and isovolumic relaxation time.

Histology: To assess interstitial fibrosis.

AMBER-HFpEF Clinical Trial Protocol
Patient Screening: Potential participants undergo screening assessments, including medical

history review, physical examination, electrocardiogram (ECG), echocardiography, and

laboratory tests (including NT-proBNP) to determine eligibility based on the inclusion and

exclusion criteria.[7]

Randomization and Blinding: Eligible participants are randomized in a 3:1 ratio to receive

ulacamten or a matching placebo. The study is double-blind, meaning neither the

participants nor the investigators know the treatment assignment.[5]

Dosing and Titration: Participants receive once-daily oral doses of ulacamten or placebo.

Dose escalation to a higher predefined dose within each cohort is guided by an

echocardiographic assessment at week 6.[5][6]

Safety Monitoring: Safety and tolerability are monitored throughout the study via the

recording of adverse events, clinical laboratory tests, vital signs, and ECGs.[6]

Efficacy Assessments: Secondary and exploratory efficacy endpoints are assessed at

baseline and various time points during the 12-week treatment period. These include

changes in LVEF, NT-proBNP, and measures of patient function and symptoms.[5]

Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis: Blood samples are collected at

specified time points to determine the pharmacokinetic profile of ulacamten and to evaluate

its relationship with pharmacodynamic measures such as changes in LVEF.[5]

Future Directions
The results of the AMBER-HFpEF trial will be crucial in determining the future development of

ulacamten for the treatment of HFpEF. Positive outcomes would likely lead to larger, pivotal
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Phase 3 trials to confirm its efficacy and safety in this patient population. The distinct

mechanism of action of ulacamten may offer a new therapeutic option for a specific subgroup

of HFpEF patients characterized by hypercontractility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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